Cas no 108244-43-5 (2-chloro-6-ethyl-5-methylpyridine-3-carbonitrile)

• Product Name: 2-chloro-6-ethyl-5-methylpyridine-3-carbonitrile
• CAS No: 108244-43-5
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• CID: 4570530
• PubChem ID: 24219841
• Update Time: 2025-05-26

2-chloro-6-ethyl-5-methylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-chloro-6-ethyl-5-methyl-
• 2-Chloro-6-ethyl-5-methylpyridine-3-carbonitrile
• 2-chloro-6-ethyl-5-methylpyridine-3-carbonitrile

• Inchi： 1S/C9H9ClN2/c1-3-8-6(2)4-7(5-11)9(10)12-8/h4H,3H2,1-2H3
• InChI Key： VKWIYSXXRJDRJA-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(CC)=C(C)C=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-chloro-6-ethyl-5-methylpyridine-3-carbonitrile

Research Briefing on 2-Chloro-6-ethyl-5-methylpyridine-3-carbonitrile (CAS: 108244-43-5) in Chemical Biology and Pharmaceutical Applications

The compound 2-chloro-6-ethyl-5-methylpyridine-3-carbonitrile (CAS: 108244-43-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine backbone and functionalized with chloro, ethyl, methyl, and cyano groups, exhibits versatile chemical properties that make it a valuable intermediate in drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the synthesis of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-chloro-6-ethyl-5-methylpyridine-3-carbonitrile as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound to develop a series of derivatives with improved selectivity and pharmacokinetic properties. Molecular docking studies revealed that the chloro and cyano groups play a critical role in binding to the ATP-binding site of BTK, suggesting potential applications in autoimmune diseases and B-cell malignancies.

In the realm of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's efficacy as a scaffold for developing new antifungal agents. Structural modifications at the 2-chloro and 3-cyano positions yielded derivatives with potent activity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to mammalian cells. These findings underscore the compound's potential in addressing the growing challenge of antifungal resistance.

From a synthetic chemistry perspective, advances in the preparation of 2-chloro-6-ethyl-5-methylpyridine-3-carbonitrile have been reported. A 2024 study in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield (85%) and purity (>99%). This development is particularly significant for industrial applications, as it addresses previous challenges in large-scale production while maintaining cost-effectiveness.

The compound's physicochemical properties have also been extensively characterized in recent research. Computational studies published in the Journal of Chemical Information and Modeling provided detailed insights into its electronic structure, lipophilicity (logP = 2.1), and solubility profile. These properties make it particularly suitable for central nervous system (CNS) drug development, as evidenced by its use in several preclinical candidates targeting neurological disorders.

Looking forward, the unique structural features of 2-chloro-6-ethyl-5-methylpyridine-3-carbonitrile continue to inspire novel applications. Current research directions include its incorporation into PROTAC (proteolysis-targeting chimera) molecules and its use as a fluorescent probe in biological imaging. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in chemical biology and pharmaceutical innovation for years to come.